Cas no 60578-70-3 (Ethyl 6,7-Dichloro-3,4-dihydro-3-oxo-2-quinoxalinecarboxylate)

• Product Name: Ethyl 6,7-Dichloro-3,4-dihydro-3-oxo-2-quinoxalinecarboxylate
• CAS No: 60578-70-3
• MF: C₁₁H₈Cl₂N₂O₃
• MW: 287.09882068634
• CID: 952425
• PubChem ID: 6320212
• Update Time: 2025-10-28

Ethyl 6,7-Dichloro-3,4-dihydro-3-oxo-2-quinoxalinecarboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6,7-Dichloro-3,4-dihydro-3-oxo-2-quinoxalinecarboxylate
• Ethyl 6,7-dichloro-3-hydroxyquinoxaline-2-carboxylate
• ethyl 6,7-dichloro-3-oxo-4H-quinoxaline-2-carboxylate
• 6,7-Dichlor-3-oxo-3,4-dihydro-chinoxalin-2-carbonsaeure-aethylester
• 6,7-Dichloro-3,4-dihydro-3-oxo-2-quinoxalinecarboxylic Acid Ethyl Ester
• 6,7-dichloro-3-oxo-3,4-dihydro-quinoxaline-2-carboxylic acid ethyl ester
• HVUUAJYWVAZYAU-UHFFFAOYSA-N
• SCHEMBL9703575
• AKOS015843458
• DTXSID80422504
• ethyl 6,7-dichloro-3-oxo-3,4-dihydroquinoxaline-2-carboxylate
• DB-072820
• A913712
• SCHEMBL2552563
• J-521166
• Ethyl6,7-Dichloro-3,4-dihydro-3-oxo-2-quinoxalinecarboxylate
• 60578-70-3
• 2-Quinoxalinecarboxylic acid, 6,7-dichloro-3,4-dihydro-3-oxo-, ethyl ester
• AKOS025153532
• ethyl 6,7-dichloro-3,4-dihydro-3-oxo-2-quinoxaline carboxylate
• G81120

• MDL： N/A
• Inchi： 1S/C11H8Cl2N2O3/c1-2-18-11(17)9-10(16)15-8-4-6(13)5(12)3-7(8)14-9/h3-4H,2H2,1H3,(H,15,16)
• InChI Key： HVUUAJYWVAZYAU-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)NC(C(C(=O)OCC)=N2)=O)Cl

Computed Properties

• Exact Mass: 285.99100
• Monoisotopic Mass: 285.9911975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• PSA: 72.31000
• LogP: 2.81890

Ethyl 6,7-Dichloro-3,4-dihydro-3-oxo-2-quinoxalinecarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on Ethyl 6,7-Dichloro-3,4-dihydro-3-oxo-2-quinoxalinecarboxylate

Comprehensive Overview of Ethyl 6,7-Dichloro-3,4-dihydro-3-oxo-2-quinoxalinecarboxylate (CAS No. 60578-70-3)

Ethyl 6,7-Dichloro-3,4-dihydro-3-oxo-2-quinoxalinecarboxylate (CAS No. 60578-70-3) is a specialized organic compound widely recognized for its unique structural properties and applications in pharmaceutical and agrochemical research. This compound belongs to the quinoxaline derivative family, characterized by a heterocyclic aromatic ring system that is pivotal in modern synthetic chemistry. Researchers and industry professionals frequently search for terms like "quinoxaline derivatives synthesis", "CAS 60578-70-3 applications", and "ethyl quinoxaline carboxylate uses", reflecting its growing relevance in scientific and industrial domains.

The molecular structure of Ethyl 6,7-Dichloro-3,4-dihydro-3-oxo-2-quinoxalinecarboxylate features two chlorine atoms at the 6 and 7 positions, contributing to its distinct reactivity and functional versatility. This structural motif is often explored in the context of drug discovery and material science, where halogenated compounds play a critical role. Recent trends in green chemistry have also spurred interest in optimizing synthetic routes for such compounds, with queries like "sustainable synthesis of quinoxaline derivatives" gaining traction among environmentally conscious researchers.

In pharmaceutical research, CAS No. 60578-70-3 is investigated for its potential as a building block in the development of bioactive molecules. Its quinoxaline core is a common scaffold in medicinal chemistry, particularly for designing compounds with antimicrobial or anticancer properties. Searches for "quinoxaline-based drug candidates" and "heterocyclic compounds in medicine" highlight the compound's significance in addressing global health challenges. Additionally, its ethyl carboxylate group enhances solubility, making it a valuable intermediate in formulation studies.

From an agrochemical perspective, Ethyl 6,7-Dichloro-3,4-dihydro-3-oxo-2-quinoxalinecarboxylate is studied for its potential role in crop protection. The integration of halogenated quinoxalines into pesticide formulations aligns with the industry's demand for novel mode-of-action solutions to combat resistance. Popular search queries such as "quinoxaline pesticides" and "agrochemical intermediates" underscore this application. Furthermore, advancements in precision agriculture have renewed focus on structurally diverse compounds like this one to enhance efficacy and reduce environmental impact.

The synthesis of CAS No. 60578-70-3 typically involves multi-step reactions, including cyclization and esterification processes. Researchers often seek information on "optimized synthesis protocols" and "spectroscopic characterization techniques" to ensure high purity and yield. The compound's NMR and MS data are critical for quality control, with databases like Reaxys and SciFinder frequently referenced for validation. Analytical chemists also explore "HPLC methods for quinoxaline analysis" to support rigorous standardization.

Emerging applications of Ethyl 6,7-Dichloro-3,4-dihydro-3-oxo-2-quinoxalinecarboxylate extend to materials science, where its conjugated system is evaluated for organic electronics and photovoltaic materials. The rise of flexible electronics has amplified interest in heterocyclic compounds with tunable electronic properties, as seen in searches for "quinoxaline-based semiconductors". This interdisciplinary potential positions the compound at the intersection of chemistry and engineering innovation.

Regulatory and safety assessments of 60578-70-3 emphasize proper handling protocols, though it is not classified under restricted categories. Occupational health guidelines recommend standard laboratory precautions, aligning with broader queries like "safe handling of halogenated compounds". Environmental fate studies are also relevant, particularly for stakeholders researching "biodegradation of heterocyclic compounds" to ensure sustainable use.

In summary, Ethyl 6,7-Dichloro-3,4-dihydro-3-oxo-2-quinoxalinecarboxylate (CAS No. 60578-70-3) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its structural features and adaptability to modern synthetic challenges make it a subject of ongoing research, as reflected in trending search terms. By addressing key user queries and aligning with scientific advancements, this overview underscores the compound's enduring relevance in contemporary chemistry.